Cas no 516487-04-0 (1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea)

• Product name: 1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea
• CAS No: 516487-04-0
• MF: C₂₀H₂₁FN₄O
• MW: 352.405347585678
• CID: 1573489
• PubChem ID: 5200721

1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea
• DTXSID50409483
• 516487-04-0

• Inchi： InChI=1S/C20H21FN4O/c21-19-10-5-4-7-17(19)15-25(13-6-12-24-14-11-22-16-24)20(26)23-18-8-2-1-3-9-18/h1-5,7-11,14,16H,6,12-13,15H2,(H,23,26)
• InChI Key： UJHSNBPQVQCNPX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=O)N(CCCN2C=CN=C2)CC3=CC=CC=C3F

Computed Properties

• Exact Mass: 352.16993947g/mol
• Monoisotopic Mass: 352.16993947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų
• XLogP3: 2.8